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Compound of Interest

Compound Name: Botryococcene

Cat. No.: B12783581 Get Quote

This guide provides an overview of the molecular properties of botryococcene, a group of

triterpenoid hydrocarbons produced by the green microalga Botryococcus braunii.[1] These

compounds are of significant interest to researchers in biofuel development and geochemistry

due to their role in the formation of petroleum and their potential as a renewable energy source.

[1]

Botryococcenes are characterized by their highly branched, acyclic structures.[2] While a

variety of botryococcenes exist, the C34 variant is often the most abundant.[1] The general

molecular formula for this class of compounds is CnH2n-10.[1][3]

Molecular Formula and Weight
The molecular characteristics of the most common botryococcenes are summarized in the

table below. This data is essential for mass spectrometry analysis, reaction stoichiometry, and

biofuel property predictions.

Compound Name Molecular Formula Molecular Weight ( g/mol )

C30 Botryococcene C30H50 410.7[4]

C33 Botryococcene C33H56 452.8[5]

C34 Botryococcene C34H58 466.8[6][7]

Below is a diagram illustrating the relationship between the elemental composition and the

resulting molecular properties of C34 Botryococcene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Botryococcenes - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12783581?utm_src=pdf-body-img
https://www.benchchem.com/product/b12783581?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Botryococcenes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. ntrs.nasa.gov [ntrs.nasa.gov]

3. Botryococcus braunii - Wikipedia [en.wikipedia.org]

4. C30 Botryococcene | C30H50 | CID 59053142 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. C33 botryococcene | C33H56 | CID 90658677 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. CAS Common Chemistry [commonchemistry.cas.org]

7. Botryococcene | C34H58 | CID 10885141 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on Botryococcene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12783581#botryococcene-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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